Cas no 256950-59-1 (Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester
• CAS No: 256950-59-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 3922778
• PubChem ID: 11736453
• Update Time: 2025-10-12

Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester
• Carbamic acid, N-(2-phenyl-2-propen-1-yl)-, 1,1-dimethylethyl ester
• SCHEMBL5158225
• tert-butyl N-(2-phenylprop-2-en-1-yl)carbamate
• EN300-7043183
• 256950-59-1

• Inchi： 1S/C14H19NO2/c1-11(12-8-6-5-7-9-12)10-15-13(16)17-14(2,3)4/h5-9H,1,10H2,2-4H3,(H,15,16)
• InChI Key： SVSQTPCDZJTFTH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=CC=CC=C1)=C

Computed Properties

• Exact Mass: 233.141578849Da
• Monoisotopic Mass: 233.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester

Carbamic Acid, (2-Phenyl-2-Propenyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, also known as urea acid, is a versatile compound with a wide range of applications in various industries. The specific compound in question, Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester, with the CAS number 256950-59-1, has garnered significant attention due to its unique chemical properties and potential uses in modern chemistry. This article delves into the structure, synthesis, applications, and recent advancements related to this compound.

The molecular structure of Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester is characterized by a carbamate group attached to a substituted ethyl ester moiety. The presence of the phenyl group and the propenyl substituent introduces interesting electronic and steric effects, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and pharmaceutical agents.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using environmentally friendly reagents and catalysts. For instance, the use of mild base conditions has been shown to enhance the yield and purity of the product while minimizing side reactions. These advancements align with the growing demand for sustainable chemical processes in the industry.

The applications of Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester are diverse and expanding rapidly. In the field of materials science, it has been employed as a precursor for synthesizing high-performance polymers and coatings with enhanced mechanical properties. Additionally, its role in drug discovery has been significant, particularly in the development of bioactive molecules targeting specific therapeutic areas such as cancer and inflammation.

Recent research has focused on leveraging the unique properties of this compound to address emerging challenges in green chemistry. For example, studies have demonstrated its potential as a biodegradable additive in agricultural applications, contributing to sustainable farming practices. Furthermore, its compatibility with various organic solvents and its stability under moderate reaction conditions make it an attractive candidate for large-scale industrial processes.

In conclusion, Carbamic acid, (2-phenyl-2-propenyl)-, 1,1-dimethylethyl ester stands out as a multifaceted compound with promising prospects across multiple domains. Its continued exploration and application will undoubtedly contribute to advancements in both academic research and industrial innovation.